Cas no 1862532-77-1 (2-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methylpropanoic acid)

• Product Name: 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methylpropanoic acid
• CAS No: 1862532-77-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5707710
• PubChem ID: 130519037
• Update Time: 2025-06-08

2-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1862532-77-1
• 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methylpropanoicacid
• 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methylpropanoic acid
• EN300-1137875

• Inchi： 1S/C9H14N2O2/c1-6-10-5-7(11(6)4)9(2,3)8(12)13/h5H,1-4H3,(H,12,13)
• InChI Key： DJVSHHZVNGQARY-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1=CN=C(C)N1C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methylpropanoic acid (CAS No. 1862532-77-1)

2-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methylpropanoic acid (CAS No. 1862532-77-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole core and carboxylic acid functional group, is increasingly studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The compound’s CAS No. 1862532-77-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its imidazole derivative nature aligns with current trends in targeting enzyme inhibition and receptor binding, topics frequently searched in scientific literature. The presence of a methylpropanoic acid moiety further enhances its versatility, enabling interactions with various biological targets. This dual functionality positions it as a valuable tool in medicinal chemistry and drug discovery.

In recent years, the demand for imidazole-based compounds has surged due to their role in developing small-molecule therapeutics. Searches for terms like "imidazole derivatives in drug design" and "CAS 1862532-77-1 applications" reflect growing interest in this niche. The compound’s potential to act as a building block for more complex molecules is another area of exploration, particularly in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methylpropanoic acid is synthesized through multi-step organic reactions, often involving heterocyclic formation and carboxylation. Its purity and stability are critical for reproducible results, making analytical techniques like HPLC and NMR essential for quality control. These aspects are frequently queried in forums and research platforms, highlighting the compound’s technical relevance.

The compound’s physicochemical properties, such as solubility and logP values, are also of interest to researchers optimizing drug formulations. Its molecular weight and hydrogen bonding capacity influence its pharmacokinetic profile, a topic often discussed in ADME studies. Such details are crucial for aligning with modern precision medicine approaches, where structure-activity relationships (SAR) are meticulously analyzed.

Beyond pharmaceuticals, CAS No. 1862532-77-1 has potential applications in agrochemicals and material science. Its imidazole ring can contribute to the development of functional materials, such as polymers with tailored properties. This interdisciplinary appeal makes it a recurring subject in patent literature and industrial research reports.

In conclusion, 2-(1,2-Dimethyl-1H-imidazol-5-yl)-2-methylpropanoic acid represents a multifaceted compound with broad scientific implications. Its CAS No. 1862532-77-1 ensures traceability, while its structural features align with cutting-edge research trends. As interest in imidazole chemistry and small-molecule drugs continues to rise, this compound is poised to remain a focal point in innovative research endeavors.